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Compound of Interest

Compound Name: Tcn 213

Cat. No.: B15619287 Get Quote

TCN-213 Technical Support Center
Welcome to the technical support resource for TCN-213. This guide provides troubleshooting

advice and answers to frequently asked questions regarding the solubility and handling of TCN-

213 in a research setting.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving TCN-213?

A1: The recommended solvent for dissolving TCN-213 is Dimethyl Sulfoxide (DMSO).[1][2][3]

Q2: What is the solubility of TCN-213 in common laboratory solvents?

A2: TCN-213 has good solubility in DMSO.[3] It is reported to be insoluble in ethanol.[1] See

the table below for a summary of reported solubility data.

Q3: My TCN-213 is not fully dissolving in DMSO. What should I do?

A3: If you are experiencing difficulty dissolving TCN-213 in DMSO, sonication is recommended

to aid dissolution.[3] Ensure you are not exceeding the known solubility limits. Gentle warming

may also be considered, but be cautious of potential compound degradation.

Q4: How should I prepare TCN-213 for in vivo animal experiments?

A4: A common formulation for animal experiments involves creating a stock solution in DMSO

and then diluting it with other vehicles. One suggested formulation consists of 5% DMSO, 30%
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PEG300, 5% Tween 80, and 60% Saline/PBS/ddH₂O.[3] Another option for creating a working

solution involves adding a DMSO stock solution to corn oil.[4]

Q5: What is the mechanism of action for TCN-213?

A5: TCN-213 is a selective antagonist of the GluN1/GluN2A subtype of N-methyl-D-aspartate

(NMDA) receptors.[5][6][7] Its antagonism is dependent on the concentration of glycine.[5]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon storage

The storage temperature is too

high, or the solvent has

evaporated.

Store stock solutions at -20°C

or -80°C for long-term stability.

[3][4] Ensure vials are tightly

sealed to prevent solvent

evaporation. If precipitation

occurs, try to redissolve by

gentle warming and sonication

before use.

Compound precipitates out of

solution when diluted into

aqueous buffer

TCN-213 has poor aqueous

solubility.

Minimize the percentage of

DMSO in your final aqueous

solution. Consider using a

formulation with co-solvents

like PEG300 and surfactants

like Tween 80 to improve

solubility in aqueous media for

in vivo studies.[3]

Inconsistent experimental

results

Incomplete dissolution of TCN-

213 leading to inaccurate

concentration.

Always ensure the compound

is fully dissolved before making

dilutions. Visually inspect the

stock solution for any

particulate matter. Sonication

is recommended to ensure

complete dissolution.[3]
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Data and Protocols
Solubility Data

Solvent Reported Solubility

DMSO < 28.24 mg/mL[1]

30 mg/mL (79.67 mM)[3]

Ethanol Insoluble[1]

Slightly soluble[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM TCN-213 Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of TCN-213 powder. For example, for 1

mL of a 10 mM solution, you would need 0.37654 mg of TCN-213 (Molecular Weight: 376.54

g/mol ).

Dissolution: Add the appropriate volume of high-purity DMSO to the TCN-213 powder.

Mixing: Vortex the solution until the powder is completely dissolved. If necessary, sonicate

the solution for 5-10 minutes to ensure complete dissolution.[3]

Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles.[4]

Protocol 2: Preparation of a Dosing Solution for in vivo Studies

This protocol is an example and may need to be optimized for your specific experimental

needs.

Prepare Stock Solution: Prepare a concentrated stock solution of TCN-213 in DMSO (e.g.,

20.8 mg/mL as cited in one protocol[4]).

Vehicle Preparation: Prepare the vehicle solution. For the formulation with co-solvents, mix

the appropriate volumes of PEG300, Tween 80, and Saline/PBS/ddH₂O.
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Final Formulation: Add the TCN-213 DMSO stock solution to the vehicle to achieve the final

desired concentration and vehicle composition (e.g., 5% DMSO, 30% PEG300, 5% Tween

80, 60% Saline).

Mixing: Vortex the final dosing solution thoroughly to ensure homogeneity.
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Caption: Mechanism of action of TCN-213 as a glycine-dependent NMDA receptor antagonist.
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Caption: Workflow for preparing a TCN-213 dosing solution for in vivo experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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